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Abstract
This application note details a robust and sensitive method for the quantification of the

herbicide Trifludimoxazin (BAS 850 H) in soil matrices using Liquid Chromatography with

tandem Mass Spectrometry (LC-MS/MS). The described protocol is based on established

methodologies and is suitable for researchers, scientists, and professionals in drug

development and environmental monitoring. The procedure involves solvent extraction of

Trifludimoxazin from soil samples, followed by a cleanup step and subsequent analysis by

LC-MS/MS. The method has been validated to demonstrate acceptable accuracy, precision,

and linearity.

Introduction
Trifludimoxazin is a protoporphyrinogen-oxidase (PPO) inhibiting herbicide used for the

control of broadleaf and grass weeds in various agricultural settings.[1] Its presence and

persistence in soil are of environmental interest, necessitating a reliable analytical method for

its quantification. This application note provides a detailed protocol for the extraction and

analysis of Trifludimoxazin in soil, enabling accurate determination of its residues.

Experimental
Sample Preparation
The extraction and cleanup procedure is critical for removing matrix interferences and

concentrating the analyte.
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Materials:

5 g soil sample

Methanol:water with 0.1% formic acid (70:30, v/v)

Cyclohexane:ethyl acetate (90:10, v/v)

Nitrogen evaporator

Methanol with 0.1% formic acid

Water with 0.1% formic acid

0.45 µm PTFE syringe filters

Protocol:

Weigh 5 g of the soil sample into a suitable container.

Extract the soil sample by shaking it twice with a solution of methanol:water with 0.1% formic

acid (70:30, v/v).[2][3]

Combine the extracts and concentrate an aliquot to its aqueous remainder under a stream of

nitrogen at 50°C.[3][4]

Perform a liquid-liquid partition with cyclohexane:ethyl acetate (90:10, v/v).[2][3][4]

Evaporate an aliquot of the organic phase to dryness using a nitrogen evaporator at 50°C.[2]

[3][4]

Reconstitute the residue in a solution of methanol:water with 0.1% formic acid (20:80, v/v).[2]

[3]

Filter the final extract through a 0.45 µm PTFE syringe filter into an autosampler vial for LC-

MS/MS analysis.[4]

LC-MS/MS Analysis
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The analysis is performed using a liquid chromatograph coupled to a tandem mass

spectrometer.

Instrumentation:

High-Performance Liquid Chromatography (HPLC) system

Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

Chromatographic Conditions:

Mobile Phase: A gradient of methanol and water, both containing 0.1% formic acid.

Injection Volume: 100 µL[2]

Mass Spectrometric Conditions:

Ionization Mode: Positive Electrospray Ionization (ESI+)[2]

Monitored Transitions: The analysis is conducted in Multiple Reaction Monitoring (MRM)

mode. The primary and confirmatory transitions for Trifludimoxazin are monitored.[3]

Quantitative Data Summary
The following tables summarize the quantitative performance of the method as reported in the

cited documents.

Parameter Value Reference

Limit of Quantification (LOQ) 0.1 µg/kg [4]

Limit of Detection (LOD) 0.026 µg/kg [4]

Fortification Level Mean Recovery (%)
Relative Standard
Deviation (RSD, %)

Reference

LOQ (0.1 µg/kg) 70-120% ≤20% [4]

10x LOQ (1.0 µg/kg) 70-120% ≤20% [4]
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Analyte
Quantitation
Transition (m/z)

Confirmation
Transition (m/z)

Reference

Trifludimoxazin 413 → 74 413 → 134 [2][4]

Experimental Workflow
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Experimental Workflow for Trifludimoxazin Analysis in Soil

Sample Preparation Analysis

5g Soil Sample Solvent Extraction
(Methanol:Water:Formic Acid)

Concentration to
Aqueous Remainder

Liquid-Liquid Partitioning
(Cyclohexane:Ethyl Acetate) Evaporation to Dryness Reconstitution

(Methanol:Water:Formic Acid)
Syringe Filtration
(0.45 µm PTFE) LC-MS/MS Analysis Data Processing & Quantification

Logical Steps of the Analytical Method

Start

Extraction of Trifludimoxazin
from Soil Matrix

Sample Cleanup and
Interference Removal

Instrumental Analysis
by LC-MS/MS

Quantification using
External Standards

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1651332?utm_src=pdf-custom-synthesis
https://docs.publicnow.com/viewDoc.aspx?filename=139931%5CEXT%5CF8E1B295E6B45E37AE207CBF45A4CD67A4E3F9C3_D20C52B63BEF154FFF55391D5D40771D5ADB7255.PDF
https://www.epa.gov/system/files/documents/2021-07/der-trifludimoxazin-and-degradates-in-soil-mrid-50406037.pdf
https://www.epa.gov/system/files/documents/2021-07/ecm-trifludimoxazin-and-its-metabolites-in-soil-mrid-50406037.pdf
https://www.epa.gov/system/files/documents/2021-07/der-trifludimoxazin-and-m850h001-in-soil-mrid-51207301.pdf
https://www.benchchem.com/product/b1651332#lc-ms-ms-method-for-trifludimoxazin-quantification-in-soil
https://www.benchchem.com/product/b1651332#lc-ms-ms-method-for-trifludimoxazin-quantification-in-soil
https://www.benchchem.com/product/b1651332#lc-ms-ms-method-for-trifludimoxazin-quantification-in-soil
https://www.benchchem.com/product/b1651332#lc-ms-ms-method-for-trifludimoxazin-quantification-in-soil
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1651332?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1651332?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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